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Compound of Interest

O-Acetyl-L-homoserine
Compound Name:
hydrochloride

Cat. No.: B015098

This guide provides immediate, essential safety and logistical information for handling O-
Acetyl-L-homoserine hydrochloride in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

While comprehensive hazard data for O-Acetyl-L-homoserine hydrochloride is not readily
available, the following physical and chemical properties are known.

Property Value

CAS Number 250736-84-6

Molecular Formula CesH12CINO4

Molecular Weight 197.62 g/mol

Appearance Solid, Colorless to white crystalline powder[1]
Solubility Soluble in water.[1] Sparingly soluble in DMSO,

Ethanol, and PBS (pH 7.2)[2]

Storage Temperature -20°C[1][3]
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Hazard Identification and Personal Protective
Equipment (PPE)

Specific GHS hazard classifications for O-Acetyl-L-homoserine hydrochloride are not
currently available.[4] However, as a matter of standard laboratory practice, it is prudent to
handle this compound with care to avoid direct contact and inhalation.[1] The following PPE is
recommended as a minimum standard.[5][6][7]

PPE Category Recommended Equipment  Rationale

] Safety glasses with side Protects eyes from potential
Eye and Face Protection ) ) ]
shields or goggles.[5][6][8] splashes or airborne particles.

Prevents skin contact with the

Hand Protection Disposable nitrile gloves.[5] )
chemical.
) A standard laboratory coat.[5] Protects skin and clothing from

Body Protection ]

[9] spills.

Not generally required under

) ) normal use with adequate Minimizes inhalation of

Respiratory Protection o , , ,

ventilation. If creating dust, airborne particles.

work in a fume hood.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of O-Acetyl-L-homoserine hydrochloride from
receipt to disposal.

1. Receiving and Storage:
o Upon receipt, visually inspect the container for any damage or leaks.
« Verify that the container is properly labeled.

o Store the compound at -20°C in a tightly sealed container in a designated chemical storage
area.[1][3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b015098?utm_src=pdf-body
https://www.guidechem.com/msds/7540-67-2.html
https://www.chembk.com/en/chem/O-Acetyl-L-homoserineHCl
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.ehs.washington.edu/about/latest-news/personal-protective-equipment-ppe-laboratories
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.echemi.com/sds/o-acetyl-l-homoserinehydrochloride-pid_Rock20604.html
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.westlab.com.au/blog/personal-protective-equipment-ppe-in-the-laboratory
https://www.benchchem.com/product/b015098?utm_src=pdf-body
https://www.chembk.com/en/chem/O-Acetyl-L-homoserineHCl
https://www.usbio.net/biochemicals/A0529/OAcetylLhomoserine-Hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

. Preparation for Use:
Before handling, ensure you are wearing the appropriate PPE as outlined in the table above.

Work in a well-ventilated area, preferably within a chemical fume hood, especially when
weighing or transferring the solid to avoid inhalation of any dust.

Have an emergency eyewash station and safety shower readily accessible.
. Weighing and Solution Preparation:
To minimize the creation of airborne dust, handle the solid carefully.
Use a clean spatula and weighing paper or a weigh boat.
When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Given its solubility in water, deionized or distilled water is a suitable solvent.[1] For other
applications, it is sparingly soluble in DMSO, ethanol, and PBS (pH 7.2).[2]

. Experimental Use:
Keep containers closed when not in use to prevent contamination and potential exposure.
Avoid contact with skin and eyes.[1]
If working with larger quantities or for extended periods, consider using double gloves.

Emergency Procedures

In the event of an exposure or spill, follow these procedures:
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Incident

First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical
attention.[4][8]

Skin Contact

Remove contaminated clothing. Wash skin with
soap and plenty of water. Seek medical

attention if irritation develops.[4][8]

Inhalation

Move the affected person to fresh air. If not
breathing, give artificial respiration. Seek

medical attention.[4][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an

unconscious person. Seek medical attention.[4]

Spill

For small spills, carefully sweep up the solid
material, avoiding dust generation, and place it
in a sealed container for disposal. Clean the spill
area with a suitable solvent. For large spills,
evacuate the area and follow your institution's

emergency spill response procedures.

Disposal Plan

» All waste containing O-Acetyl-L-homoserine hydrochloride, including empty containers,

contaminated PPE, and unused material, should be disposed of as chemical waste.

» Follow all local, state, and federal regulations for chemical waste disposal.

» Do not dispose of this chemical down the drain or in the regular trash.
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Caption: Workflow for the safe handling of O-Acetyl-L-homoserine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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